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‘ Compound of Interest

Compound Name: 2-Butenoyl coenzyme A (lithium)

Cat. No.: B12413389

Introduction & Mechanistic Rationale

Lysine crotonylation (Kcr) is a highly conserved, robust epigenetic modification that directly couples cellular metabolism to gene expression. Unlike ac
unsaturated acyl group, which structurally alters chromatin dynamics and recruits distinct epigenetic "readers" (such as YEATS domain proteins) to as
(KAT3B) possesses intrinsic histone crotonyltransferase (HCT) activity, predominantly targeting histone H3 at lysine 18 (H3K18)[1].

In vitro cell-free assays are indispensable for uncoupling the direct enzymatic activity of p300 from complex intracellular metabolic networks. Utilizing
donor for these assays, enabling researchers to precisely map crotonylation kinetics and its downstream impact on transcriptional stimulation[3].
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Mechanistic pathway of p300-catalyzed histone crotonylation using Crotonyl-CoA.

Experimental Design & Causality

To ensure a self-validating and highly reproducible assay, the experimental conditions must be carefully optimized. As a Senior Application Scientist, |
biochemical principles:

o Acyl Donor Selection (Lithium Salt): The lithium salt of Crotonyl-CoA is preferred over free acid or sodium forms due to its superior aqueous stabilit
ensures that the active crotonyl-CoA pool remains stoichiometrically constant during extended in vitro incubations, preventing artifactual signal deg

o Substrate Selection (Full-Length Histones): Full-length recombinant histone H3.1 or reconstituted histone octamers are strictly recommended over
disordered, p300 relies on the structural context of the nucleosome or full-length protein to accurately position its catalytic pocket and prevent non-:

« Temperature Control (30°C): The enzymatic reaction is maintained at 30°C rather than the standard 37°C[5]. Recombinant p300 is susceptible to r
temperatures, which can prematurely truncate its catalytic half-life and skew kinetic data[4].
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Quantitative Data: Acetylation vs. Crotonylation

While p300 is a robust acetyltransferase, its catalytic efficiency decreases with increasing acyl-CoA chain length[4]. However, the functional output of
the comparative dynamics of p300-catalyzed modifications.

Parameter Histone Acetylation (Kac) Histone
Acyl Donor Acetyl-CoA Crotonyl-t
p300 Catalytic Efficiency High (Baseline) Moderate
Dominant Histone Target H3K14, H3K18, H3K27 H3K18[1]
Transcriptional Stimulation Baseline Activation 1.66-fold
Cellular Regulation Acetyl-CoA metabolism ACSS2-d

Materials and Reagents

Reagent Function Recomn
Crotonyl-CoA Lithium Salt Acyl donor 5 mM Sta
Recombinant p300 (Catalytic Domain) Histone Crotonyltransferase 0.5 g pe
Recombinant Histone H3.1 Protein Substrate 2.0 ug pe
Histone Acylation Buffer (5X) Reaction Environment 250 mM 1
Nuclease-Free Water Volume adjustment Upto 20
Anti-H3K18cr Antibody Detection 1:1000 di
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Step-by-step experimental workflow for in vitro histone crotonylation.

Phase 1: Reagent Preparation

* Thaw Reagents: Defrost the 5X Histone Acylation Buffer, recombinant p300, and recombinant Histone H3.1 on ice[5].
» Prepare Acyl Donor: Reconstitute Crotonyl-CoA lithium salt in nuclease-free water to create a 5 mM stock. Aliquot and store at -80°C to prevent ref

« Working Dilution: Immediately prior to the assay, dilute the 5 mM Crotonyl-CoA stock solution 1:50 in 1X histone acylation buffer to create a 100 ph

Phase 2: Reaction Assembly

« Setup: In a sterile 0.2 mL PCR tube kept on ice, assemble the reaction mixture. Add reagents in the following order to prevent premature enzyme c
o Nuclease-Free Water (to reach 20 pL final volume)
o 4 pL of 5X Histone Acylation Buffer
o 2.0 ug Recombinant Histone H3.1

o 0.5 pg Recombinant p300 catalytic domain
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o 2 pL of 100 pM Crotonyl-CoA working solution (Initiator)

« Mixing: Mix gently by pipetting up and down 5 times. Do not vortex, as shear forces can denature the p300 catalytic domain.

Phase 3: Incubation & Termination

« Thermal Catalysis: Transfer the PCR tubes to a calibrated thermocycler. Incubate the reaction at 30°C for exactly 2 hours[5].
« Enzyme Inactivation: To terminate the crotonyltransferase activity without degrading the protein substrate, immediately shift the thermocycler tempt

« Storage: Place the tubes back on ice. The in vitro crotonylated histones can now be used immediately for downstream decrotonylation assays or st

Phase 4: Downstream Analysis
« SDS-PAGE & Western Blotting: Resolve the reaction products (typically 5-10 L per lane) on a 15% SDS-PAGE gel.

« Detection: Transfer to a PVDF membrane and probe with a highly specific anti-H3K18cr primary antibody (1:1000 dilution) overnight at 4°C. Use ar
integrity[1][5].
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti F
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive

progress in science and industry. Ontario, CA 91761, Unite

Phone: (601) 213-4426

Email: info@benchchem.
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